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Compound of Interest

Compound Name: Jun9-72-2

Cat. No.: B10830627

For researchers, scientists, and drug development professionals utilizing the novel compound
Jun9-72-2, adherence to proper disposal protocols is a critical component of laboratory safety
and regulatory compliance. While specific, publicly available disposal procedures for Jun9-72-2
are not documented in research literature, this guide provides essential safety information and
outlines the necessary steps to ensure its safe handling and disposal, directing users to the
authoritative source for such protocols: the Safety Data Sheet (SDS).

Jun9-72-2, identified as an inhibitor of the SARS-CoV-2 papain-like protease (PLpro), is a
specialized research chemical.[1][2][3][4] As with any compound intended for laboratory use,
particularly those in preclinical development stages, it is imperative to treat it as a substance
with unknown hazards until a comprehensive toxicological profile is established. The primary
source of safety, handling, and disposal information is the Safety Data Sheet (SDS) provided
by the chemical supplier.

Key Chemical and Safety Data

Below is a summary of the available quantitative data for Jun9-72-2. This information is crucial
for safe handling and for cross-referencing with the supplier's Safety Data Sheet.
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Property Value Reference
CAS Number 2657659-42-0 [1]
Molecular Formula C20H21:NO [1]
Formula Weight 291.4 g/mol [1]
Purity =298% [1]
Formulation A solid [1]
Solubility Soluble in DMSO [1]
Storage Temperature -20°C [1]

Research purposes only. Not
Intended Use ) [1]
for human or veterinary use.

Experimental Protocols: A Note on Disposal

Detailed experimental protocols for the disposal of Jun9-72-2 are not available in the public
domain. Such procedures are highly specific and are contingent on the chemical's full
toxicological and reactivity data, which are found in the manufacturer's SDS. Under no
circumstances should researchers attempt to extrapolate disposal methods from other
compounds or devise their own without consulting the SDS and their institution's Environmental
Health and Safety (EHS) department.

Mandatory Workflow for Safe Handling and Disposal

The logical workflow for ensuring the safe handling and disposal of a research chemical like
Jun9-72-2 is outlined below. This process prioritizes safety and regulatory compliance.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.caymanchem.com/product/37195/jun9-72-2
https://www.caymanchem.com/product/37195/jun9-72-2
https://www.caymanchem.com/product/37195/jun9-72-2
https://www.caymanchem.com/product/37195/jun9-72-2
https://www.caymanchem.com/product/37195/jun9-72-2
https://www.caymanchem.com/product/37195/jun9-72-2
https://www.caymanchem.com/product/37195/jun9-72-2
https://www.caymanchem.com/product/37195/jun9-72-2
https://www.benchchem.com/product/b10830627?utm_src=pdf-body
https://www.benchchem.com/product/b10830627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Procure Chemical
(e.g., from Cayman Chemical, MedchemExpress)

rucial First Step

Obtain and Review
Safety Data Sheet (SDS)
from Supplier

Mandatory| Consultation Incorrect Path

Consult Institutional
Environmental Health & Safety (EHS)
Guidelines

Improper Disposal

(e.g., sink, regular trash)

mplement Protocol

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of research chemicals.

Core Requirements for Safe Disposal:

o Obtain the Safety Data Sheet (SDS): Before handling Jun9-72-2, you must obtain the SDS
from your supplier (e.g., Cayman Chemical, MedchemExpress).[1][5] This document will
contain a dedicated section (Section 13: Disposal Considerations) with specific instructions.

o Consult Institutional EHS: Your institution's Environmental Health and Safety (EHS)
department is your primary resource for waste disposal guidelines. They will provide
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information on approved waste containers, labeling requirements, and pickup schedules that
are in compliance with local, state, and federal regulations.

o General Handling Precautions (in the absence of an SDS, treat as hazardous):

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab
coat, and chemical-resistant gloves.

o Handle the compound in a well-ventilated area, preferably in a fume hood.
o Avoid inhalation of dust and contact with skin and eyes.
o Waste Segregation and Collection:

o Do not mix Jun9-72-2 waste with other chemical waste streams unless explicitly permitted
by the SDS and your EHS department.

o Collect all solid waste (unused compound, contaminated gloves, wipes, etc.) in a
designated, properly labeled hazardous waste container.

o Solutions of Jun9-72-2 should be collected in a labeled, sealed, and compatible liquid
hazardous waste container.

e Prohibited Disposal Methods:
o Do not dispose of Jun9-72-2 down the drain.
o Do not dispose of Jun9-72-2 or any contaminated materials in the regular trash.

By prioritizing the procurement and review of the Safety Data Sheet and consulting with
institutional safety resources, researchers can ensure the safe and compliant disposal of Jun9-
72-2, fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.caymanchem.com/product/37195/jun9-72-2
https://storage.prod.researchhub.com/uploads/papers/2023/10/27/2021.03.15.435551.full.pdf
https://pubs.acs.org/doi/10.1021/acscentsci.1c00519
https://pmc.ncbi.nlm.nih.gov/articles/PMC9159073/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9159073/
https://www.medchemexpress.com/jun9-72-2.html
https://www.benchchem.com/product/b10830627#jun9-72-2-proper-disposal-procedures
https://www.benchchem.com/product/b10830627#jun9-72-2-proper-disposal-procedures
https://www.benchchem.com/product/b10830627#jun9-72-2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10830627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

